Cas no 90908-89-7 (2-Cyanoacetylpyrrole)

2-Cyanoacetylpyrrole is a versatile organic compound with significant applications in the synthesis of pyrrole derivatives. It offers high purity and stability, facilitating efficient reactions in organic synthesis. Its unique structure and reactivity make it an ideal building block for the preparation of various pharmaceuticals and agrochemicals.

2-Cyanoacetylpyrrole structure

Product Name:2-Cyanoacetylpyrrole

CAS No:90908-89-7

MF:C₇H₆N₂O

MW:134.13534116745

MDL:MFCD07369265

CID:788312

PubChem ID:11194355

Update Time:2025-07-16

2-Cyanoacetylpyrrole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-propanenitrile, b-oxo-
- 2-Cyanoacetylpyrrole
- 3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile
- 3-oxo-3-(pyrrol-2-yl)-propanenitrile
- oxopyrrolylpropanenitrile
- pyrroloylacetonitrile
- Cyanacetylpyrrol
- LMNWETGSSJEVSH-UHFFFAOYSA-N
- SB62621
- AC-0811
- FT-0665267
- AM804533
- MFCD07369265
- SCHEMBL5158831
- DTXSID20458241
- AKOS005071522
- J-512999
- EN300-7169229
- 2-pyrroloylacetonitrile
- 90908-89-7
- CS-0038494
- MDL： MFCD07369265
- Inchi： 1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2
- InChI Key： LMNWETGSSJEVSH-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1=CC=CN1

Computed Properties

Exact Mass: 134.04800
Monoisotopic Mass: 134.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 56.6Å²

Experimental Properties

Melting Point: 75-77°C
PSA: 56.65000
LogP: 1.11108

2-Cyanoacetylpyrrole Security Information

HazardClass：IRRITANT

2-Cyanoacetylpyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR33472-1g	3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile	90908-89-7	95%	1g	£168.00	2025-02-20
Apollo Scientific	OR33472-5g	3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile	90908-89-7	95%	5g	£756.00	2025-02-20
TRC	C962265-100mg	2-Cyanoacetylpyrrole	90908-89-7		100mg	$87.00	2023-05-18
TRC	C962265-250mg	2-Cyanoacetylpyrrole	90908-89-7		250mg	$173.00	2023-05-18
TRC	C962265-500mg	2-Cyanoacetylpyrrole	90908-89-7		500mg	$305.00	2023-05-18
TRC	C962265-1g	2-Cyanoacetylpyrrole	90908-89-7		1g	$718.00	2023-05-18
TRC	C962265-2g	2-Cyanoacetylpyrrole	90908-89-7		2g	$1275.00	2023-05-18
TRC	C962265-2.5g	2-Cyanoacetylpyrrole	90908-89-7		2.5g	$1326.00	2023-05-18
Chemenu	CM323186-5g	3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile	90908-89-7	95%	5g	$631	2021-08-18
Chemenu	CM323186-5g	3-Oxo-3-(1H-pyrrol-2-yl)propanenitrile	90908-89-7	95%	5g	$***	2023-05-29

2-Cyanoacetylpyrrole Production Method

2-Cyanoacetylpyrrole Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

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